Cas no 1000800-90-7 (tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate)

• Product Name: tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate
• CAS No: 1000800-90-7
• MF: C₁₃H₁₉NO₄
• MW: 253.29
• MDL: MFCD34468078
• CID: 5096149
• PubChem ID: 86642118
• Update Time: 2025-06-09

tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate
• MFCD34468078
• 1-Boc-2,4-dioxooctahydro-1H-cyclopenta[b]pyridine
• SCHEMBL23902506
• CZPCMWRYIGSHBW-UHFFFAOYSA-N
• F88905
• DB-374396
• 1000800-90-7
• 1,1-Dimethylethyl octahydro-2,4-dioxo-1H-cyclopenta[b]pyridine-1-carboxylate
• SY322543
• PS-17501
• tert-Butyl 2,4-dioxooctahydro-1H-cyclopenta[b]pyridine-1-carboxylate
• 1-Boc-2,4-dioxo-octahydro-1H-cyclopenta[b]pyridine
• tert-butyl 2,4-dioxo-hexahydrocyclopenta[b]pyridine-1-carboxylate

• MDL： MFCD34468078
• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-9-6-4-5-8(9)10(15)7-11(14)16/h8-9H,4-7H2,1-3H3
• InChI Key： CZPCMWRYIGSHBW-UHFFFAOYSA-N
• SMILES： C12CCCC1C(=O)CC(=O)N2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Additional information on tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate

Professional Introduction to Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate (CAS No. 1000800-90-7)

Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate, identified by its CAS number 1000800-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a complex fused ring system that contributes to its unique chemical properties and potential biological activities. The presence of a tert-butyl group and a dioxo (ketone) moiety in its structure suggests its utility as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate incorporates a cyclopenta[b]pyridine core, which is a bicyclic system consisting of a cyclopentane ring fused with a pyridine ring. This particular arrangement imparts distinct electronic and steric properties to the compound, making it an attractive scaffold for drug design. The dioxo functionality at the 2-position and the carboxylate group at the 1-position further enhance its reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate has been studied for its potential role as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and pathways associated with inflammatory diseases and cancer. The tert-butyl group not only stabilizes the molecule but also influences its solubility and metabolic stability, making it a valuable component in drug development.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The dioxo and carboxylate functionalities provide multiple sites for functionalization, allowing chemists to modify the structure in various ways to tailor its biological activity. Researchers have utilized this compound as a building block for more complex scaffolds by employing strategies such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclizations. These synthetic approaches have led to the discovery of novel compounds with enhanced pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate due to its structural similarity to known bioactive molecules. Preclinical studies have indicated that derivatives of this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, there is evidence suggesting that it could have anticancer properties by interfering with critical cellular processes such as proliferation and apoptosis. These findings have prompted further investigation into its potential as a lead compound for drug discovery.

The synthesis of Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-4aH-cyclopenta[b]pyridine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For example, asymmetric synthesis techniques have been used to introduce stereogenic centers at specific positions within the molecule. This approach ensures that the resulting compounds exhibit high enantiomeric purity, which is crucial for their biological activity.

In addition to its pharmaceutical applications, Tert-butyl 2,4-dioxo-5,6,7,7a-tetrahydro-,4aH-cyclopenta[b]pyridine,1-carboxylate has found utility in materials science research due to its unique electronic properties. The conjugated system present in its structure allows it to participate in photochemical reactions and energy transfer processes. Researchers are exploring its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices where such compounds can serve as electron acceptors or donors.

The growing body of research on Tert-butyl 2,4,-dioxo-,5,6,7,7a-tetrahydro-,4aH-cyclopenta[b]pyridine,1-carboxylate underscores its significance as both a synthetic intermediate and a potential therapeutic agent. Future studies are expected to delve deeper into understanding its mechanism of action and identifying new applications across various fields including medicinal chemistry, agrochemicals,and materials science. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.